Cas no 2034424-03-6 (4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione)

• Product Name: 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione
• CAS No: 2034424-03-6
• MF: C₁₆H₁₇ClN₂O₄
• MW: 336.770183324814
• CID: 5958044
• PubChem ID: 119105840
• Update Time: 2025-07-01

4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione
• F6562-7103
• 2034424-03-6
• AKOS026704888
• 4-[1-(3-chlorobenzoyl)piperidin-4-yl]morpholine-3,5-dione
• 4-(1-(3-chlorobenzoyl)piperidin-4-yl)morpholine-3,5-dione

• Inchi： 1S/C16H17ClN2O4/c17-12-3-1-2-11(8-12)16(22)18-6-4-13(5-7-18)19-14(20)9-23-10-15(19)21/h1-3,8,13H,4-7,9-10H2
• InChI Key： FYXXZFKLGIZHTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCC(CC1)N1C(COCC1=O)=O)=O

Computed Properties

• Exact Mass: 336.0876847g/mol
• Monoisotopic Mass: 336.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione

Introduction to Compound with CAS No. 2034424-03-6 and Product Name: 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione

The compound with the CAS number 2034424-03-6 and the product name 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this molecule, particularly the presence of a piperidinylmorpholine core and a 3-chlorobenzoyl substituent, make it a promising candidate for further investigation in various therapeutic areas.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The piperidinylmorpholine scaffold is known for its versatility and has been incorporated into numerous drug candidates due to its ability to interact with biological targets in a highly specific manner. This structural motif is particularly interesting because it can modulate enzyme activity and receptor binding, making it an attractive choice for the design of small-molecule inhibitors.

The 3-chlorobenzoyl group attached to the piperidinylmorpholine core introduces additional functionalization possibilities, allowing for further derivatization and optimization. This substituent can influence both the electronic properties and the solubility of the molecule, which are critical factors in drug development. The presence of such functional groups often enhances binding affinity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects.

In recent years, there has been a growing interest in the development of molecules that target protein-protein interactions (PPIs). The compound 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione exhibits characteristics that make it a potential candidate for inhibiting PPIs, which are involved in numerous pathological processes. PPIs have been challenging to target with small molecules due to their large binding surfaces and lack of well-defined active sites. However, compounds like this one have shown promise in disrupting these interactions by occupying specific binding pockets within the protein complexes.

One of the most compelling aspects of this compound is its potential application in oncology research. Cancer cells often rely on aberrant signaling pathways that involve PPIs. By inhibiting these interactions, it may be possible to disrupt tumor growth and progression. Preclinical studies have demonstrated that similar molecules can effectively modulate PPIs associated with cancer-related pathways, suggesting that 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione could be a valuable tool in oncology research.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key step involves the condensation of a 3-chlorobenzoyl chloride derivative with a piperidinylmorpholine precursor under controlled conditions. This reaction must be performed in an inert atmosphere to prevent unwanted side reactions, which underscores the importance of precise synthetic methodologies in pharmaceutical chemistry.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, which is crucial for understanding its biological activity. Additionally, computational methods such as molecular dynamics simulations and quantum mechanical calculations are employed to predict how the compound interacts with biological targets.

The pharmacokinetic properties of 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione are also carefully evaluated to ensure that it has an appropriate half-life and bioavailability for therapeutic use. These studies involve assessing factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). By optimizing these parameters, researchers can enhance the compound's potential as a drug candidate.

In conclusion, the compound with CAS number 2034424-03-6 and product name 4-1-(3-chlorobenzoyl)piperidin-4-ylmorpholine-3,5-dione represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas, particularly oncology research. The ongoing studies into its biological activity and pharmacokinetic properties hold great promise for its development into a novel therapeutic agent.